physicochemical properties of 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid
physicochemical properties of 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid
An In-Depth Technical Guide to the Physicochemical Characterization of 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid
Abstract
The journey of a novel chemical entity from laboratory synthesis to a viable clinical candidate is fundamentally governed by its physicochemical properties. These intrinsic characteristics dictate a molecule's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile, thereby influencing its efficacy and safety.[1] This guide provides a comprehensive framework for the in-depth physicochemical characterization of 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid (CAS: 1369357-49-2), a heterocyclic compound with structural motifs of interest in medicinal chemistry. We present not only the theoretical importance of key parameters—ionization constant (pKa), lipophilicity (LogP/D), and aqueous solubility—but also provide detailed, field-proven experimental protocols for their accurate determination. This document is intended for researchers, medicinal chemists, and drug development professionals tasked with building a robust data package to enable informed decision-making in discovery and preclinical development programs.
Introduction: The Imperative of Physicochemical Profiling
In modern drug discovery, the "fail fast, fail cheap" paradigm underscores the need to identify and address potential liabilities early in the development cycle. A significant portion of drug candidate attrition can be attributed to poor pharmacokinetic properties, which are intrinsically linked to the molecule's physicochemical nature.[2] Properties such as ionization, lipophilicity, and solubility are not merely data points; they are critical determinants of a compound's behavior in complex biological systems.[3][4]
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Ionization (pKa) affects how a molecule's charge state changes with pH, which in turn governs its solubility, permeability across biological membranes, and potential for target binding.
-
Lipophilicity (LogP/D) , the balance between water and lipid affinity, is a primary driver of absorption, distribution, plasma protein binding, and metabolic clearance.[5]
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Aqueous Solubility is a prerequisite for absorption from the gastrointestinal tract and for achieving sufficient concentration in circulation to elicit a therapeutic effect.[6]
This guide provides the scientific rationale and actionable protocols to thoroughly characterize 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, enabling a foundational understanding of its potential as a drug candidate.
Molecular Identity and Structure
A precise understanding of the molecule's structure is the starting point for all characterization efforts.
| Identifier | Value |
| IUPAC Name | 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid |
| CAS Number | 1369357-49-2[7] |
| Molecular Formula | C₁₀H₁₄N₂O₃ |
| Molecular Weight | 226.23 g/mol |
Chemical Structure:

Ionization Constant (pKa) Determination
Scientific Rationale
The pKa is the pH at which a molecule is 50% ionized and 50% neutral. For 3-methyl-1-(oxan-4-yl)-1H-pyrazole-5-carboxylic acid, the carboxylic acid group (–COOH) is the primary acidic center, which will deprotonate to its carboxylate form (–COO⁻) as pH increases. This charge state transition dramatically impacts solubility, cell permeability, and interaction with biological targets.[8] Accurately determining the pKa is therefore essential for predicting its behavior in physiological environments (e.g., stomach pH ~1.5-3.5, intestine pH ~6.0-7.4, blood pH ~7.4). While various methods exist, including spectrophotometric and NMR-based techniques, potentiometric titration remains a robust and direct method for carboxylic acids.[9][10]
Experimental Protocol: Potentiometric Titration
This protocol determines the pKa by monitoring the pH of a solution of the compound as a titrant (a strong base) is added incrementally.
Methodology:
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Preparation: Accurately weigh ~5-10 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of a suitable co-solvent/water mixture (e.g., 50% methanol/water) to ensure solubility.
-
Titration Setup: Place the solution in a jacketed beaker maintained at a constant temperature (e.g., 25°C). Insert a calibrated pH electrode and a micro-burette containing a standardized strong base titrant (e.g., 0.1 M KOH).
-
Titration: Add the titrant in small, precise increments (e.g., 0.02 mL). After each addition, allow the pH reading to stabilize before recording the value and the total volume of titrant added.
-
Endpoint: Continue the titration well past the expected equivalence point, where a sharp change in pH is observed.
-
Data Analysis: Plot the pH (y-axis) versus the volume of titrant added (x-axis) to generate a titration curve. The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized).
Caption: Workflow for pKa determination via potentiometric titration.
Lipophilicity (LogP and LogD) Characterization
Scientific Rationale
Lipophilicity is a measure of a compound's affinity for a non-polar (lipid-like) environment versus a polar (aqueous) one.[3] It is a critical parameter influencing a drug's ability to cross cell membranes.
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LogP (Partition Coefficient): Refers to the partitioning of the neutral form of the molecule between n-octanol and water.
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LogD (Distribution Coefficient): Describes the partitioning of all species (neutral and ionized) at a specific pH. For an ionizable compound like our target acid, LogD is more physiologically relevant.
The "shake-flask" method is the gold-standard for its directness and accuracy, involving the partitioning of the compound between n-octanol and an aqueous buffer.[5]
Experimental Protocol: Shake-Flask Method for LogD at pH 7.4
This protocol directly measures the distribution of the compound between n-octanol and a physiologically relevant aqueous buffer.
Methodology:
-
Phase Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate the n-octanol by mixing it with the PBS and allowing the phases to separate. Similarly, pre-saturate the PBS with n-octanol. This prevents volume changes during the experiment.
-
Sample Preparation: Prepare a stock solution of the compound in the pre-saturated aqueous buffer.
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Partitioning: In a glass vial, combine a known volume of the pre-saturated n-octanol and the pre-saturated aqueous phase containing the compound (e.g., a 1:1 ratio).
-
Equilibration: Seal the vial and shake it gently on an orbital shaker for a set period (e.g., 2-4 hours) at a constant temperature (e.g., 25°C) to allow equilibrium to be reached.
-
Phase Separation: Centrifuge the vial at low speed to ensure a clean separation of the n-octanol and aqueous layers.
-
Quantification: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the n-octanol and aqueous layers using a suitable analytical method, such as HPLC-UV or LC-MS/MS.[11]
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Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ( [Concentration in n-octanol] / [Concentration in aqueous phase] )
Caption: Shake-flask workflow for experimental LogD determination.
Aqueous Solubility Assessment
Scientific Rationale
Aqueous solubility is the maximum concentration of a compound that can dissolve in water or an aqueous buffer. Poor solubility is a major hurdle for oral drug absorption.[6] It is crucial to distinguish between two types of solubility measurements:
-
Kinetic Solubility: Measures the concentration at which a compound, rapidly dissolved from a DMSO stock, begins to precipitate. It's a high-throughput method used for early screening.[12][13]
-
Thermodynamic Solubility: Represents the true equilibrium solubility of a solid compound in a saturated solution. This is a more time-consuming but definitive measurement, critical for lead optimization and formulation.[14][15][16]
The shake-flask method is the standard for determining thermodynamic solubility.
Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)
This protocol measures the equilibrium concentration of the compound in a buffer after prolonged incubation.
Methodology:
-
Sample Preparation: Add an excess amount of the solid compound (to ensure a saturated solution is formed) to a vial containing a known volume of the desired aqueous buffer (e.g., PBS at pH 7.4).
-
Equilibration: Seal the vial and shake it in a temperature-controlled incubator (e.g., 24 hours at 25°C or 37°C) to ensure equilibrium between the solid and dissolved compound is reached.[15]
-
Separation: After incubation, filter the solution through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to remove all undissolved solid.[13]
-
Quantification: Take a precise aliquot of the clear supernatant and determine the compound's concentration using a validated analytical method (e.g., HPLC-UV or LC-MS/MS) against a standard curve.
-
Reporting: Report the solubility in units of µM or µg/mL.
Caption: Workflow for thermodynamic solubility determination.
Summary of Physicochemical Profile
A comprehensive characterization provides a clear data package for project teams. The following table should be populated with experimentally determined values.
| Physicochemical Property | Experimental Method | Condition | Measured Value |
| pKa | Potentiometric Titration | 25°C, 50% MeOH/H₂O | [To be determined] |
| LogD | Shake-Flask | pH 7.4, 25°C | [To be determined] |
| Thermodynamic Solubility | Shake-Flask | PBS, pH 7.4, 25°C | [To be determined] |
| Melting Point | Capillary Method | - | [To be determined] |
For context, the related compound 3-Methylpyrazole-5-carboxylic acid has a reported melting point of 236-240 °C, suggesting the pyrazole carboxylic acid scaffold can have high lattice energy.
Conclusion
The systematic experimental determination of the is a non-negotiable step in its evaluation as a potential drug candidate. The protocols outlined in this guide provide a robust framework for generating high-quality, reproducible data on the compound's ionization, lipophilicity, and solubility. This foundational knowledge is paramount for interpreting biological assay results, guiding structure-activity relationship (SAR) studies, and ultimately predicting the in vivo disposition of the molecule, thereby enabling a more efficient and successful drug development campaign.
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